Cas no 1251110-16-3 (4-cyano-2-methylbenzene-1-sulfonyl chloride)

• Product Name: 4-cyano-2-methylbenzene-1-sulfonyl chloride
• CAS No: 1251110-16-3
• MF: C₈H₆ClNO₂S
• MW: 215.656739711761
• MDL: MFCD16093711
• CID: 4581888
• Update Time: 2022-07-26

4-cyano-2-methylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-cyano-2-methylbenzene-1-sulfonyl chloride

• MDL： MFCD16093711
• Inchi： 1S/C8H6ClNO2S/c1-6-4-7(5-10)2-3-8(6)13(9,11)12/h2-4H,1H3
• InChI Key： VLUSOMHSAVNNLL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C#N)C=C1C

Computed Properties

• Exact Mass: 214.981
• Monoisotopic Mass: 214.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 357.3±35.0 °C at 760 mmHg
• Flash Point: 169.9±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-cyano-2-methylbenzene-1-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds